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Compound of Interest

Ethyl 3-(4-
Compound Name:
hydroxycyclohexyl)propanoate

Cat. No.: B053909

Literature Review: Ethyl 3-(4-
hydroxycyclohexyl)propanoate

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available scientific and technical
information regarding Ethyl 3-(4-hydroxycyclohexyl)propanoate. Despite a comprehensive
literature search, it is important to note that detailed research on this specific chemical
compound is exceptionally limited in publicly accessible scientific databases and literature.

Chemical Identity and Properties

Ethyl 3-(4-hydroxycyclohexyl)propanoate is an organic compound with the chemical formula
C11H200:s. It is the ethyl ester of 3-(4-hydroxycyclohexyl)propanoic acid.

Synonyms:
e 3-(4-Hydroxy-cyclohexyl)-propionic acid ethyl ester
CAS Number:

e 116941-06-1
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Molecular Structure: The structure consists of a cyclohexane ring substituted with a hydroxyl
group at the 4-position and a 3-(ethoxycarbonyl)propyl group.

DOT Script:

Caption: Chemical structure of Ethyl 3-(4-hydroxycyclohexyl)propanoate.

Quantitative Data

A thorough search for specific, experimentally determined quantitative data for Ethyl 3-(4-
hydroxycyclohexyl)propanoate yielded no concrete results. Properties such as melting point,
boiling point, density, and solubility have not been documented in the reviewed literature.
Similarly, no spectral data (e.g., NMR, IR, Mass Spectrometry) for this compound could be
located.

For comparative purposes, data for the parent acid, 3-(4-hydroxycyclohexyl)propanoic acid
(CAS 500793-45-3), is presented below.

Property Value
Molecular Formula CoH1603
Molecular Weight 172.22 g/mol
Topological Polar Surface Area 57.5 A2
Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Synthesis and Experimental Protocols

No detailed experimental protocols for the synthesis of Ethyl 3-(4-
hydroxycyclohexyl)propanoate were found in the available literature. General esterification
methods, such as Fischer esterification of the parent carboxylic acid (3-(4-
hydroxycyclohexyl)propanoic acid) with ethanol in the presence of an acid catalyst, could
theoretically be employed. However, no specific reaction conditions, yields, or purification
methods for this particular compound have been published.
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The logical workflow for a potential synthesis is outlined below.

DOT Script:

[3 -(4-hydroxycyclohexyl)propanoic audj—l @ l—( Acid Catalyst (e.g., H2SOa) ]

Reactlon Mlxture

[Fischer Esterification]
Work-up and Purification
(e.g., Extraction, Chromatography)

:

[Ethyl 3-(4-hydroxycyclohexyl)propanoate]

Click to download full resolution via product page

Caption: A potential synthetic workflow for Ethyl 3-(4-hydroxycyclohexyl)propanoate.

Biological Activity and Signaling Pathways

The current body of scientific literature lacks any studies on the biological activity of Ethyl 3-(4-
hydroxycyclohexyl)propanoate. Consequently, there is no information regarding its
pharmacological effects, potential therapeutic applications, or any associated signaling
pathways.

Conclusion
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There is a significant gap in the scientific literature concerning Ethyl 3-(4-
hydroxycyclohexyl)propanoate. While the chemical identity is established with a registered
CAS number, there is a notable absence of published research detailing its physicochemical
properties, synthesis protocols, and biological functions. This presents an opportunity for novel
research to characterize this compound and explore its potential applications. Researchers and
drug development professionals interested in this molecule will need to conduct foundational
research to establish its properties and potential utility.

« To cite this document: BenchChem. [Literature review of Ethyl 3-(4-
hydroxycyclohexyl)propanoate research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053909#literature-review-of-ethyl-3-4-
hydroxycyclohexyl-propanoate-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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